Cas no 479-66-3 (Fulvic acid)

Fulvic acid Properties

Names and Identifiers

• Fulvic acid
• 4,10-dihydro-3,7,8-trihydroxy-3-methyl-10-oxo-1h,3h-pyrano[4,3-b][1]benzopyran-9-carboxylic acid
• 1H,3H-Pyrano4,3-b1benzopyran-9-carboxylic acid, 4,10-dihydro-3,7,8-trihydroxy-3-methyl-10-oxo-
• 3,7,8-trihydroxy-3-methyl-10-oxo-1,4-dihydropyrano[4,3-b]chromene-9-carboxylic acid
• Elliott Soil Fulvic Acid
• Florida Peat Fulvic Acid
• Nordic Aquatic Fulvic Acid
• Suwannee River Fulvic Acid
• Fulvic acid, AldrichCPR
• Fulvinsaure
• FCYKAQOGGFGCMD-UHFFFAOYSA-N
• +Expand

• MDL： MFCD09838488
• InChIKey： FCYKAQOGGFGCMD-UHFFFAOYSA-N
• Inchi： 1S/C14H12O8/c1-14(20)3-8-5(4-21-14)11(16)9-7(22-8)2-6(15)12(17)10(9)13(18)19/h2,15,17,20H,3-4H2,1H3,(H,18,19)
• SMILES： O1C([H])([H])C2C(C3C(C(=O)O[H])=C(C(=C([H])C=3OC=2C([H])([H])C1(C([H])([H])[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 308.05300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 308.053217
• Heavy Atom Count: 22
• Complexity: 555
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.078
• Topological Polar Surface Area: 134

Experimental Properties

• LogP: 0.68360
• PSA: 137.43000
• Refractive Index: 1.736
• Boiling Point: 661 °C at 760 mmHg
• Melting Point: 247ºC
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 255.1 °C
• Color/Form: Yellow crystalline solid
• Density: 1.79